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Compound of Interest

Compound Name: Kessane

Cat. No.: B1673396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

the Kessane sesquiterpenoid. The information is curated for professionals in research,

scientific, and drug development fields, with a focus on presenting clear, quantitative data and

detailed experimental methodologies.

Introduction to Kessane
Kessane is a naturally occurring sesquiterpenoid oxide, a class of C15 isoprenoids

characterized by a complex bicyclic ether structure.[1] First isolated from Japanese valerian

(Valeriana officinalis), Kessane and its derivatives are of interest to the scientific community

due to their presence in various medicinal plants and their potential biological activities.[1] A

thorough understanding of the physical properties of Kessane is fundamental for its isolation,

purification, characterization, and formulation in potential therapeutic applications.

Quantitative Physical Properties
The physical properties of Kessane are summarized in the table below. It is important to note

that while some data are derived from experimental measurements, many of the physical

properties for Kessane itself are computationally predicted. For comparative purposes,

experimental data for the related precursor, α-kessyl alcohol, and a structurally related

sesquiterpene, guaiazulene, are also included where available.
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Property Kessane Value Data Type
α-Kessyl
Alcohol Value

Guaiazulene
Value

Molecular

Formula
C₁₅H₂₆O[2][3] - C₁₅H₂₆O₂[4] C₁₅H₁₈[5]

Molecular Weight
222.37 g/mol [1]

[3]
- 238.37 g/mol [4] 198.30 g/mol [5]

CAS Number
3321-66-2[1][2]

[3]
- 3321-65-1[4][6] 489-84-9[5][7]

Appearance Solid powder[1] Experimental Solid[4] Dark blue solid[8]

Melting Point
363.72 K (90.57

°C)[3]
Computed 85.00 °C[6] 27-29 °C[7]

Boiling Point
589.05 K (315.9

°C)[3]
Computed

300-302 °C @

760 mmHg[4][6]

153 °C @ 7

mmHg[7]

Solubility
Soluble in

DMSO[1]
Experimental

Soluble in

alcohol[6]

Soluble in

alcohol

logP

(Octanol/Water)
4.016[3] Computed - -

Refractive Index
1.3166

(estimate)
Computed - -

Experimental Protocols for Physical Property
Determination
The following sections detail the standard experimental methodologies for determining the key

physical properties of sesquiterpenoids like Kessane.

The melting point of a solid crystalline substance is a key indicator of its purity.

Apparatus:

Melting point apparatus with a heating block and temperature control.
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Capillary tubes (sealed at one end).

Spatula.

Mortar and pestle (optional, for sample grinding).

Procedure:

Sample Preparation: A small amount of the dry, purified Kessane sample is finely ground.

The open end of a capillary tube is pressed into the powder to pack a small amount of the

sample into the sealed end. The tube is then tapped gently to ensure the solid is tightly

packed to a height of 2-3 mm.

Measurement: The capillary tube is placed in the heating block of the melting point

apparatus. The temperature is increased rapidly to about 15-20 °C below the expected

melting point, and then the heating rate is slowed to 1-2 °C per minute.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has melted into a

clear liquid is recorded as the end of the melting range. For a pure compound, this range

should be narrow (0.5-2 °C).

For small quantities of liquid samples, the boiling point can be determined using a micro-reflux

technique.

Apparatus:

Small test tube or vial.

Thermometer.

Heating block or oil bath.

Boiling chips.

Procedure:
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Setup: Approximately 0.5-1 mL of the liquid Kessane sample is placed in a small test tube

along with a boiling chip to ensure smooth boiling.

Heating: The test tube is placed in a heating block or oil bath and heated gently.

Measurement: A thermometer is suspended in the test tube with the bulb positioned in the

vapor phase just above the surface of the liquid. The temperature is monitored as the

liquid is heated to a gentle boil.

Observation: The boiling point is the temperature at which the thermometer reading

stabilizes while the liquid is boiling and a ring of refluxing vapor is observed on the walls of

the test tube.

Specific rotation is a characteristic property of chiral molecules like Kessane and is measured

using a polarimeter.

Apparatus:

Polarimeter.

Polarimeter cell (sample tube) of a known path length (e.g., 1 dm).

Volumetric flask.

Analytical balance.

Sodium D-line lamp (589 nm) or other monochromatic light source.

Procedure:

Solution Preparation: A precise mass of the Kessane sample is accurately weighed and

dissolved in a specific volume of a suitable solvent (e.g., chloroform, ethanol) in a

volumetric flask to obtain a known concentration (c) in g/mL.

Blank Measurement: The polarimeter cell is filled with the pure solvent, and the zero

reading is taken.
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Sample Measurement: The cell is then rinsed and filled with the prepared Kessane
solution. The observed optical rotation (α) is measured.

Calculation: The specific rotation [α] is calculated using the formula: [α] = α / (l × c) where:

α = observed rotation in degrees.

l = path length of the cell in decimeters (dm).

c = concentration of the solution in g/mL. The temperature and wavelength of the light

source should also be recorded.

This method determines the equilibrium solubility of a compound in a specific solvent.

Apparatus:

Vials with screw caps.

Orbital shaker or rotator.

Centrifuge.

Analytical instrumentation for quantification (e.g., HPLC-UV, GC-MS).

Micropipettes and syringes with filters.

Procedure:

Sample Preparation: An excess amount of solid Kessane is added to a vial containing a

known volume of the solvent of interest (e.g., water, buffer, ethanol).

Equilibration: The vials are sealed and agitated in an orbital shaker at a constant

temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is then centrifuged at high speed to pellet the

undissolved solid.
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Quantification: A small, known volume of the supernatant is carefully removed, filtered to

remove any remaining solid particles, and then diluted. The concentration of Kessane in

the saturated solution is determined using a suitable analytical method like HPLC-UV or

GC-MS by comparing the response to a standard curve of known concentrations.

Structural and Purity Analysis
Beyond the fundamental physical properties, a comprehensive characterization of Kessane
involves spectroscopic techniques to confirm its structure and assess its purity.

GC-MS is a powerful technique for separating and identifying volatile compounds in a mixture.

Principle: The sample is vaporized and injected into a gas chromatograph, where it is

separated based on the components' boiling points and interactions with the stationary

phase of the column. The separated components then enter a mass spectrometer, which

ionizes the molecules and separates the resulting fragments based on their mass-to-charge

ratio, producing a unique mass spectrum for each component.

Application to Kessane: GC-MS can be used to determine the purity of a Kessane sample

and to identify it by comparing its retention time and mass spectrum to that of a known

standard or a spectral library.

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

Principle: NMR exploits the magnetic properties of atomic nuclei. By placing a sample in a

strong magnetic field and irradiating it with radio waves, the nuclei absorb and re-emit

electromagnetic radiation at specific frequencies. The resulting NMR spectrum provides

detailed information about the chemical environment of each atom in the molecule.

Application to Kessane: 1D (¹H and ¹³C) and 2D NMR (e.g., COSY, HSQC, HMBC)

experiments are essential to unambiguously determine the complex three-dimensional

structure of Kessane and to confirm the connectivity and stereochemistry of its atoms.

Experimental Workflow Visualization
The following diagram illustrates a logical workflow for the comprehensive determination of the

physical properties of a Kessane sesquiterpenoid sample.
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Caption: Workflow for Physical Property Characterization of Kessane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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